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Compound of Interest

Compound Name: Methyl 2-bromopropionate

Cat. No.: B044725 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

Methyl 2-bromopropionate, specifically its boiling point and density. The information is

tailored for researchers, scientists, and professionals in drug development who require

accurate and reliable data for their work. This document includes a summary of quantitative

data, detailed experimental protocols for the determination of these properties, and a logical

workflow diagram.

Physical Properties of Methyl 2-bromopropionate
Methyl 2-bromopropionate is a colorless to light yellow liquid.[1] A summary of its key

physical properties is presented in the table below. It is important to note that the boiling point

of a liquid is dependent on the ambient pressure.
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Physical Property Value Conditions

Boiling Point 144 °C @ 760 mmHg

51 °C @ 19 mmHg[2][3]

145.9 ± 8.0 °C @ 760 mmHg[4]

Density 1.50 g/cm³ @ 20°C[5]

1.497 g/mL @ 25°C[2][3]

1.5 ± 0.1 g/cm³ Not Specified[4]

1.4966 g/cm³ @ 20°C[6]

Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of the

boiling point and density of a liquid organic compound such as Methyl 2-bromopropionate.

This method is suitable for small sample volumes and provides an accurate determination of

the boiling point.[5]

Apparatus:

Thiele tube or a heating block

Thermometer (-10 to 200°C range)

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Heating mantle or Bunsen burner

Stand and clamps

Heat transfer fluid (e.g., mineral oil)

Procedure:
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A small amount of Methyl 2-bromopropionate (approximately 0.5 mL) is placed into the

small test tube.

The capillary tube, with its sealed end facing upwards, is placed inside the test tube

containing the sample.

The test tube is attached to the thermometer using a rubber band or a wire, ensuring the

bulb of the thermometer is level with the sample.

The entire assembly is then placed in a Thiele tube filled with a heat transfer fluid, or in a

heating block.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will be

observed escaping from the open end of the capillary tube.[2]

Heating is continued until a continuous and rapid stream of bubbles is observed. At this

point, the heating is discontinued.

The liquid will begin to cool, and the rate of bubbling will decrease. The boiling point is the

temperature at which the liquid just begins to enter the capillary tube.[1][5] This is the point

where the vapor pressure of the sample equals the atmospheric pressure.

The experiment should be repeated to ensure the accuracy of the measurement.

The density of a liquid is determined by measuring the mass of a known volume of the

substance.[7]

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Analytical balance

Pasteur pipette or dropper

Procedure:
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The mass of a clean, dry graduated cylinder is accurately measured using an analytical

balance and recorded.

A specific volume of Methyl 2-bromopropionate (e.g., 10 mL) is carefully transferred into

the graduated cylinder. A Pasteur pipette can be used to adjust the volume precisely to the

mark, ensuring the bottom of the meniscus is on the calibration line.

The graduated cylinder containing the liquid is then reweighed, and the mass is recorded.

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder

from the mass of the cylinder with the liquid.[8]

The density is then calculated using the formula: Density = Mass / Volume

The measurement should be performed at a controlled temperature, as density is

temperature-dependent.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of Methyl 2-bromopropionate.
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Workflow for Physical Property Determination of Methyl 2-bromopropionate
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Measure Volume of Liquid
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Caption: Workflow for determining the boiling point and density of a liquid sample.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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